Cas no 1363381-54-7 (trans-3-methylsulfonylcyclobutylamine)

• Product Name: trans-3-methylsulfonylcyclobutylamine
• CAS No: 1363381-54-7
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 2771690
• PubChem ID: 72207485
• Update Time: 2025-05-27

trans-3-methylsulfonylcyclobutylamine Chemical and Physical Properties

Names and Identifiers

• trans-3-methylsulfonylcyclobutylamine
• trans-3-Methanesulfonyl-cyclobutylamine
• 1363382-80-2
• SCHEMBL16485865
• CS-0057468
• SCHEMBL16485885
• DTXSID301280169
• EN300-378761
• P13177
• SY319830
• 1363381-54-7
• cis-3-Methylsulfonylcyclobutylamine
• SCHEMBL16485866
• NSBUFVLBFVLDPH-SYDPRGILSA-N
• cis-3-(methylsulfonyl)cyclobutanamine
• P13176
• EN300-7269016
• (1s,3s)-3-methanesulfonylcyclobutan-1-amine
• SCHEMBL19539570
• 3-(Methylsulfonyl)cyclobutanamine
• 3-(Methylsulfonyl)cyclobutan-1-amine
• EN300-365534
• TRANS-3-(METHYLSULFONYL)CYCLOBUTANAMINE
• CS-0057467
• MFCD22419333
• 1824081-10-8
• (1R,3R)-3-METHANESULFONYLCYCLOBUTAN-1-AMINE
• PB28866
• 3-methanesulfonylcyclobutan-1-amine

• MDL： MFCD22415202
• Inchi： 1S/C5H11NO2S/c1-9(7,8)5-2-4(6)3-5/h4-5H,2-3,6H2,1H3
• InChI Key： NSBUFVLBFVLDPH-UHFFFAOYSA-N
• SMILES： S(C)(C1CC(C1)N)(=O)=O

Computed Properties

• Exact Mass: 149.05104977Da
• Monoisotopic Mass: 149.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 68.5Ų

Additional information on trans-3-methylsulfonylcyclobutylamine

Comprehensive Overview of trans-3-methylsulfonylcyclobutylamine (CAS No. 1363381-54-7)

trans-3-methylsulfonylcyclobutylamine (CAS No. 1363381-54-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclobutylamine derivative features a methylsulfonyl group, which enhances its reactivity and potential applications in drug discovery. The compound's unique structure, characterized by a four-membered cyclobutyl ring, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and protease-targeting therapeutics, aligning with current trends in precision medicine.

The growing demand for novel heterocyclic compounds in medicinal chemistry has propelled studies on trans-3-methylsulfonylcyclobutylamine. Its stereospecific configuration (trans-isomer) is critical for optimizing binding affinity in enzyme inhibition, a hot topic in AI-driven drug design. Recent publications highlight its utility in fragment-based drug discovery (FBDD), where its compact yet functionalized structure aids in hit-to-lead optimization. This aligns with frequent search queries like "cyclobutylamine derivatives in drug development" and "sulfone-containing bioactive molecules", reflecting industry interest.

From a synthetic chemistry perspective, the methylsulfonyl moiety in CAS 1363381-54-7 offers versatile reactivity for nucleophilic substitutions and cross-coupling reactions. This property is leveraged in creating PET radioligands for neurological imaging—a trending application area. The compound's stability under physiological conditions also makes it suitable for prodrug design, addressing frequent researcher inquiries about "metabolically stable sulfone derivatives". Analytical techniques like LC-MS and NMR confirm its high purity (>98%), meeting stringent requirements for preclinical studies.

Environmental and regulatory considerations position trans-3-methylsulfonylcyclobutylamine as a greener alternative to traditional sulfonyl chlorides in synthesis. Its lower toxicity profile compared to aromatic sulfonamides responds to the pharmaceutical industry's shift toward sustainable chemistry. Patent analyses reveal its inclusion in kinase inhibitor patents (2018–2023), correlating with search trends for "next-generation kinase modulators". The compound's water solubility (logP ~0.5) further enhances its drug-likeness, a key parameter in AI-based ADMET prediction models.

Ongoing research explores the compound's potential in covalent drug discovery, where the sulfonyl group acts as a warhead for targeted protein modification. This application gains traction in oncology drug development, particularly for undruggable targets. Computational studies using molecular docking simulations suggest favorable interactions with cysteine residues, making it relevant to searches like "electrophilic fragments for TCI" (targeted covalent inhibitors). Stability studies indicate excellent shelf life under inert conditions, addressing formulation challenges noted in recent literature.

Industrial-scale production of CAS 1363381-54-7 employs innovative flow chemistry techniques to ensure reproducibility—a response to the growing demand for continuous manufacturing in API synthesis. Quality control protocols emphasize chiral purity (>99% ee) due to the pharmacological significance of its trans-configuration. These attributes position the compound as a strategic material for high-throughput screening libraries, coinciding with frequent searches for "3D-fragment collections" in lead discovery.

Emerging applications include its use as a ligand in asymmetric catalysis, particularly in transition metal complexes for C–H activation. This expands its relevance beyond pharmaceuticals into fine chemical synthesis. The compound's hydrogen-bonding capacity (measured via ΔpKa studies) makes it valuable for crystal engineering—addressing material science queries about "supramolecular synthons". Recent advances in cryogenic NMR have enabled precise characterization of its conformational dynamics, important for structure-activity relationship (SAR) studies.

In conclusion, trans-3-methylsulfonylcyclobutylamine represents a multifaceted tool for modern chemical research. Its intersection with fragment-based design, covalent targeting strategies, and sustainable synthesis methodologies positions it at the forefront of several scientific trends. As evidenced by increasing patent filings and publication citations (2020–2023), this compound will continue to play a pivotal role in addressing complex challenges in medicinal chemistry and materials science.